2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one

• IUPAC Name: (2Z)-2-[[3-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1-benzothiophen-3-one
• InChI: InChI=1S/C22H15NO4S/c24-22-19-6-1-2-7-20(19)28-21(22)13-16-4-3-5-18(12-16)27-14-15-8-10-17(11-9-15)23(25)26/h1-13H,14H2/b21-13-
• InChI Key: YDHLFBGXDIWFJT-BKUYFWCQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CC3=CC(=CC=C3)OCC4=CC=C(C=C4)[N+](=O)[O-])S2
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)/C(=C/C3=CC(=CC=C3)OCC4=CC=C(C=C4)[N+](=O)[O-])/S2
• Molecular Formula: C22H15NO4S
• Molecular Weight: 389.4 g/mol

Description

2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one, also known as NBThiophen, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential use in laboratory experiments.

Scientific Research Applications

2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one has been extensively studied for its potential applications in various fields such as organic electronics, material science, and medicinal chemistry. In organic electronics, 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one has been shown to exhibit excellent charge transport properties, making it a promising candidate for use in organic field-effect transistors. In material science, 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one has been used as a building block for the synthesis of novel materials with unique properties. In medicinal chemistry, 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one has been studied for its potential use as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one is not fully understood. However, it has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one has also been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one has been shown to exhibit low toxicity and high stability, making it a promising candidate for use in various applications. In addition, 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one has been shown to exhibit excellent solubility in organic solvents, making it easy to handle in laboratory experiments. However, the long-term effects of 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one on human health are not fully understood.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one in laboratory experiments include its high stability, low toxicity, and excellent solubility in organic solvents. However, the limitations of using 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one include its relatively high cost and the need for specialized equipment and expertise to synthesize and handle it.

Future Directions

There are several future directions for research on 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one. One potential area of research is the development of novel materials based on 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one for use in various applications such as organic electronics and material science. Another potential area of research is the optimization of the synthesis method of 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one to obtain even higher yields of pure product. In addition, further studies are needed to fully understand the mechanism of action of 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one and its potential use as an anticancer agent.

Synthesis Methods

The synthesis of 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one involves a multi-step process that starts with the reaction of 2-benzothiophenone with 4-nitrobenzyl bromide in the presence of potassium carbonate. The resulting product is then treated with sodium methoxide to form the intermediate product, which is then reacted with salicylaldehyde to obtain 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one. This synthesis method has been optimized to obtain high yields of pure 2-{3-[(4-nitrobenzyl)oxy]benzylidene}-1-benzothiophen-3(2H)-one.